Degradation Kinetics: iPrSi vs. EtSi
Under identical acidic conditions (THF containing 15% concentrated aqueous HCl, 12.1 N), EtSi-doped pDCPD (polydicyclopentadiene) exhibited noticeably more rapid degradation than iPrSi-doped pDCPD [1]. The less sterically hindered ethyl groups on EtSi render the silyl ether linkage more susceptible to hydrolytic cleavage compared to the bulkier isopropyl groups on iPrSi [2]. Both samples achieved substantial degradation within 12 hours, but the kinetic difference enables tunable material lifetimes [1].
| Evidence Dimension | Degradation rate (visual observation of network dissolution) in acidic organic medium |
|---|---|
| Target Compound Data | iPrSi-doped pDCPD (10% loading): slower degradation, largely degraded within 12 h |
| Comparator Or Baseline | EtSi-doped pDCPD (10% loading): noticeably more rapid degradation, largely degraded within 12 h |
| Quantified Difference | Qualitative but reproducible difference; EtSi degrades observably faster due to reduced steric hindrance |
| Conditions | THF containing 15% concentrated aqueous HCl (12.1 N), ambient temperature, 10 vol% comonomer loading in pDCPD thermoset |
Why This Matters
This kinetic difference provides a basis for selecting iPrSi when slower, more controlled degradation is required versus EtSi for applications demanding faster material clearance.
- [1] Shieh, P., Zhang, W., Husted, K. E. L., et al. (2020). Extended Data Fig. 5: Synthesis and degradation of EtSi- and iPrSi-doped pDCPD. Nature, 583(7817). View Source
- [2] Shieh, P., Nguyen, H. V.-T., & Johnson, J. A. (2019). Nature Chemistry, 11(12), 1124–1132. View Source
